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Compound of Interest

Compound Name: Apoptozole

Cat. No.: B1666067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Apoptozole,

a potent inhibitor of Heat Shock Protein 70 (Hsp70), in experimental settings. Adherence to

these guidelines is crucial for obtaining reliable and reproducible results.

Product Information
Apoptozole, also known as Apoptosis Activator VII, is a small molecule inhibitor targeting the

ATPase domain of Hsc70 and Hsp70.[1][2] By inhibiting these chaperone proteins, Apoptozole
can induce apoptosis in various cell lines, making it a valuable tool for cancer research and

drug development.

Chemical and Physical Properties
Property Value Reference

Molecular Weight 625.56 g/mol [1][2][3][4]

Formula C₃₃H₂₅F₆N₃O₃ [2][4]

CAS Number 1054543-47-3 [3][4]

Appearance White to off-white solid [2]

Solubility Data
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Solvent Concentration Notes Reference

DMSO
≥ 100 mg/mL (≥

159.86 mM)

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[2][3]

Ethanol 24 mg/mL (38.37 mM)

Sonication is

recommended to aid

dissolution.

[5]

Water Insoluble [3]

In Vivo Formulation 1
≥ 2.5 mg/mL (4.00

mM)

Clear solution in 10%

DMSO, 40% PEG300,

5% Tween-80, and

45% Saline.

[1][2]

In Vivo Formulation 2 2.5 mg/mL (4.00 mM)

Suspended solution in

10% DMSO and 90%

(20% SBE-β-CD in

Saline). Requires

sonication.

[1][2]

In Vivo Formulation 3
≥ 2.5 mg/mL (4.00

mM)

Clear solution in 10%

DMSO and 90% Corn

Oil.

[1][2]

Mechanism of Action
Apoptozole functions as an inhibitor of the ATPase domain of both Hsc70 and Hsp70, with

dissociation constants (Kd) of 0.21 μM and 0.14 μM, respectively.[1][3] Its primary mechanism

involves the induction of caspase-dependent apoptosis.[3] This is achieved by blocking the

interaction between HSP70 and Apoptotic Protease Activating Factor 1 (APAF-1).[3][5]

However, Apoptozole does not appear to affect the association of HSP70 with other proteins

such as ASK1, JNK, or BAX.[1][2] It is important to note that some studies suggest Apoptozole
may form aggregates in aqueous solutions, which could potentially lead to non-specific

interactions.[6]
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Apoptozole's Mechanism of Action.

Experimental Protocols
Preparation of Apoptozole Stock Solutions
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Materials:

Apoptozole powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the Apoptozole vial to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to your vial of

Apoptozole. For example, to 1 mg of Apoptozole (MW: 625.56), add 159.86 µL of DMSO.

Vortex the solution thoroughly until the Apoptozole is completely dissolved. Gentle warming

(37°C) or sonication may be used to aid dissolution if necessary.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 year or at -80°C for up to 2 years.[2]

Start Apoptozole Powder Add Anhydrous DMSO Vortex/Sonicate until Dissolved 10 mM Stock Solution Aliquot into smaller volumes Store at -20°C or -80°C End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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